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Compound of Interest

Compound Name: all-trans-Retinonitrile
CAS No.: 20638-88-4
Cat. No.: B117879
Get Quote
. J

Executive Summary

all-trans-Retinonitrile (Vitamin A Nitrile) is a synthetic retinoid derivative where the terminal
hydroxyl group of retinol or the aldehyde group of retinal is replaced by a nitrile (cyano) group.
While structurally similar to natural retinoids, the presence of the nitrile group alters its
electronic properties, lipophilicity, and metabolic stability.

This guide provides a standardized technical framework for the solubilization, handling, and
storage of all-trans-Retinonitrile. It addresses the compound's extreme sensitivity to photo-
isomerization and oxidation, providing self-validating protocols to ensure experimental
reproducibility in drug development and metabolic research.

Part 1: Physicochemical Profile

Understanding the molecule's structure is a prerequisite for successful solubilization. The nitrile
group renders the molecule less polar than Retinoic Acid but maintains a strong dipole
moment.
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Property Specification

(2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-
Chemical Name trimethylcyclohexen-1-yl)nona-2,4,6,8-

tetraenenitrile

Common Name Vitamin A Nitrile, all-trans-Retinonitrile
Molecular Formula C20H27N
Molecular Weight ~279.42 g/mol

_ Yellow to Orange Crystalline Solid or Oil (purity
Physical State
dependent)

Lipophilicity (LogP) High (Predicted > 5.[1][2][3]5)

Kev Sensitivit Photo-labile (Isomerizes to cis-forms under
ey Sensitivi
Y Y light); Oxidation-prone

Structural Implication on Solubility

Unlike Retinol (Alcohol) or Retinoic Acid (Carboxylic Acid), Retinonitrile lacks hydrogen bond
donating capacity. This results in:

o Higher solubility in non-polar halogenated solvents (DCM, Chloroform) compared to Retinoic
Acid.

« Insolubility in aqueous media, requiring carrier systems (cyclodextrins, micelles) for
biological delivery.

o Miscibility in polar aprotic solvents (DMSO, DMF) due to the nitrile dipole.

Part 2: Solubility Landscape

The following data summarizes the solubility limits. Note that "Soluble" implies a clear solution
can be formed, but stability in solution is time-dependent.

Solvent Compatibility Table
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Solubility Limit Primary
Solvent T Notes
(Approx.)* Application

) Preferred Vehicle.
Cell Culture / Bio- ) ]
DMSO (Anhydrous) 15 - 25 mg/mL Hygroscopic; moisture
assays .
reduces solubility.

_ Volatile. Store at
Analytical Standards
Ethanol (Absolute) 10 — 20 mg/mL (HPLC) -80°C to prevent
concentration shifts.

Excellent solubility.

Chloroform / DCM > 50 mg/mL Chemical Synthesis ) )

Not biocompatible.

) Rapid evaporation;

Acetone > 30 mg/mL Glassware Cleaning

not for storage.

Do not use. Requires
Water / PBS < 0.01 mg/mL Insoluble )

surfactant/carrier.

Requires gentle
Corn Qil / Lipids ~5—-10 mg/mL In vivo Gavage warming (37°C) and

vortexing.

*Note: Values are derived from structural analogs (Retinal/Retinoic Acid) and standard retinoid
chemistry. Always perform a pilot solubility test with a small aliquot.

Part 3: Solubilization Protocols

Critical Handling Directives (The "Three Pillars of
Stability™)

» Yellow Light Rule: All manipulations must occur under yellow (amber) light or low-light

conditions (< 50 lux). White light induces rapid isomerization to 9-cis or 13-cis forms.

 Inert Atmosphere: Oxygen attacks the polyene chain. All stock solutions must be prepared
and stored under Argon or Nitrogen.
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o Cryogenic Storage: Reaction rates drop significantly at -80°C. Never store retinoids in
solution at room temperature.

Protocol A: Preparation of DMSO Stock Solution (10
mM)

Objective: Create a stable stock for cell culture use.

Materials:

« all-trans-Retinonitrile powder.[1]

e Anhydrous DMSO (Grade: Cell Culture Tested, stored over molecular sieves).
o Amber glass vials (silanized preferred).

e Argon gas line.

Workflow:
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Start: Weighing

Environment Check:
Yellow Light + Low Humidity

l

Add Anhydrous DMSO
(Calculated Volume)

l

Vortex Gently
(15-30 sec, Pulse)

!

Visual Inspection:
Clear Orange Solution?

Yes No (Precipitate)

Argon Overlay Sonicate (Ultrasonic Bath)
(Displace Headspace Air) <30 sec at4°C

Store at -80°C
(Amber Vial)

Click to download full resolution via product page

Figure 1: Step-by-step solubilization workflow ensuring stability and homogeneity.

Detailed Steps:

o Calculate: For a 10 mM stock, weigh 2.8 mg of Retinonitrile and dissolve in 1.0 mL of DMSO.
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e Dissolve: Add DMSO down the side of the vial. Vortex in short pulses. If particles persist, use
a sonicating water bath for 10-20 seconds (ensure water is cold to prevent heating).

e Purge: Gently flow Argon gas over the liquid surface for 10 seconds to displace oxygen. Cap
immediately.

 Aliquot: Do not freeze/thaw the main stock. Aliquot into single-use volumes (e.g., 50 pL) in
amber tubes.

Protocol B: Aqueous Delivery (Cell Culture)

Direct addition of DMSO stock to media often causes precipitation.

e Method: Pre-dilute the DMSO stock into a small volume of serum-free media containing BSA
(Bovine Serum Albumin) or use a cyclodextrin carrier (e.g., 2-hydroxypropyl-3-cyclodextrin).
The protein/cyclodextrin acts as a "sink" to solubilize the hydrophobic retinoid.

o Limit: Keep final DMSO concentration < 0.1% (v/v) to avoid solvent toxicity.

Part 4: Quality Control & Troubleshooting
Verification of Solubility

Visual inspection is insufficient for nanomolar concentrations. Use UV-Vis spectroscopy.
e Lambda Max (Amax): ~360—-370 nm (in Ethanol).

o Note: The nitrile group extends conjugation slightly differently than the aldehyde in Retinal
(380 nm).

e Procedure: Dilute 1 pL of stock into 1 mL Ethanol. Scan 250-500 nm.

 Criteria: A single symmetric peak indicates purity. A shoulder at ~280-300 nm suggests
degradation or isomerization.

Solvent Selection Decision Tree
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DMSO (Anhydrous)

Standard Max Stock: ~20 mg/mL

Biological / Cell Culture Alternative (Volatile)

ded licati Ethanol (Absolute)
ST T e HPLC Std Max Stock: ~15 mg/mL

Chemical Synthesis / Analysis .
Y Y Reactions

Dichloromethane

Max Stock: >50 mg/mL
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Figure 2: Decision matrix for selecting the optimal solvent based on experimental end-use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-of-all-trans-retinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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